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Compound of Interest

Compound Name: 2,6-Dimethylquinolin-5-amine

Cat. No.: B1309750 Get Quote

It is important to note that extensive searches for the specific compound "2,6-
Dimethylquinolin-5-amine" did not yield a unique CAS number or detailed experimental data

in publicly available scientific databases. The information presented below pertains to the

closely related and well-documented compound, 2,6-Dimethylquinoline (CAS Number: 877-43-

0), and general information on substituted quinolinamines. This information is provided for

illustrative purposes, as the specific data for 2,6-Dimethylquinolin-5-amine is not available.

Introduction to Substituted Quinolines
Quinoline and its derivatives are a significant class of heterocyclic compounds that form the

core structure of many natural products and synthetic pharmaceuticals.[1][2][3] The versatility

of the quinoline scaffold allows for a wide range of chemical modifications, leading to a diverse

array of biological activities.[1][2][3][4] These activities include, but are not limited to,

antimicrobial, anticancer, anti-inflammatory, and antimalarial properties.[1][2][3] The position

and nature of substituents on the quinoline ring play a crucial role in determining the

pharmacological profile of the molecule. Aminated quinolines, in particular, are of significant

interest in drug discovery.

Physicochemical Properties of 2,6-
Dimethylquinoline
As a proxy for the requested compound, the physicochemical properties of 2,6-

Dimethylquinoline are summarized below. It is crucial to understand that the addition of an

amine group at the 5-position would significantly alter these properties.
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Property Value Reference

CAS Number 877-43-0
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₁₁H₁₁N
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 157.21 g/mol --INVALID-LINK--

Melting Point 57-59 °C --INVALID-LINK--

Boiling Point 266-267 °C --INVALID-LINK--

Appearance
White to light yellow crystalline

powder
--INVALID-LINK--

Synthesis of Substituted Quinolines
The synthesis of quinoline derivatives can be achieved through various established methods. A

common and historical approach is the Skraup synthesis, which involves the reaction of an

aniline with glycerol, sulfuric acid, and an oxidizing agent. For substituted quinolines, the

corresponding substituted aniline would be used as the starting material.

A potential, though unconfirmed, synthetic route to 2,6-Dimethylquinolin-5-amine could

theoretically involve the nitration of 2,6-dimethylquinoline to introduce a nitro group at the 5-

position, followed by a reduction of the nitro group to an amine.

Hypothetical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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